Cas no 142330-84-5 (2H-1,4-Oxazin-2-one, 5-chloro-3-(chloromethyl)-6-methyl-)

• Product Name: 2H-1,4-Oxazin-2-one, 5-chloro-3-(chloromethyl)-6-methyl-
• CAS No: 142330-84-5
• MF: C₆H₅Cl₂NO₂
• MW: 194.015399694443
• CID: 2775041
• PubChem ID: 11052510
• Update Time: 2025-04-21

2H-1,4-Oxazin-2-one, 5-chloro-3-(chloromethyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• DTXCID30404234
• 142330-84-5
• DTXSID40453415
• 2H-1,4-Oxazin-2-one, 5-chloro-3-(chloromethyl)-6-methyl-

• Inchi： 1S/C6H5Cl2NO2/c1-3-5(8)9-4(2-7)6(10)11-3/h2H2,1H3
• InChI Key： HZZREHSXEZNISQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)OC(C(CCl)=N1)=O

Computed Properties

• Exact Mass: 192.9697338Da
• Monoisotopic Mass: 192.9697338Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.7Ų